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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140 Get Quote

In-Depth Technical Safety Guide: tert-Butyl 7-
bromoheptanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for tert-Butyl 7-bromoheptanoate (CAS No. 51100-47-1). The information is

intended for use by professionals in research and drug development who may handle this

substance. All data has been compiled from publicly available safety data sheets and chemical

databases.

Chemical Identification and Physical Properties
tert-Butyl 7-bromoheptanoate is a halogenated ester commonly used as a reagent or

intermediate in organic synthesis. Understanding its physical and chemical properties is

fundamental to its safe handling.
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Property Value Source

CAS Number 51100-47-1 [1]

Molecular Formula C₁₁H₂₁BrO₂ [1]

Molecular Weight 265.19 g/mol [1]

Appearance Liquid [2]

Boiling Point 274.7 ± 23.0 °C at 760 mmHg [2]

Melting Point Not available [2]

Purity 97% [2]

Storage Temperature Room temperature [2]

Hazard Identification and Classification
tert-Butyl 7-bromoheptanoate is classified as a hazardous substance. The following table

summarizes its GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) classification.

Hazard Class
Hazard

Category
GHS Code

Hazard

Statement
Source

Flammable

liquids
Category 2 H225

Highly flammable

liquid and vapour
[2]

Skin

corrosion/irritatio

n

Category 2 H315
Causes skin

irritation
[1]

Serious eye

damage/eye

irritation

Category 2A H319
Causes serious

eye irritation
[1]

Specific target

organ toxicity —

single exposure

Category 3 H335

May cause

respiratory

irritation

[1]
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Signal Word: Danger[2]

Pictograms:

Flame (GHS02)[2]

Exclamation Mark (GHS07)

Toxicological Information
Detailed quantitative toxicological data for tert-Butyl 7-bromoheptanoate, such as LD50

(lethal dose, 50%) or LC50 (lethal concentration, 50%), are not readily available in the public

domain. In the absence of specific data, it is prudent to treat this chemical with a high degree of

caution, assuming it may be harmful if ingested, inhaled, or absorbed through the skin. The

primary known toxicological effects are irritation to the skin, eyes, and respiratory system[1].

First-Aid Measures
In case of exposure to tert-Butyl 7-bromoheptanoate, the following first-aid measures should

be taken immediately.

Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water. If

skin irritation occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed44c?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987ed44c?context=bbe
https://www.benchchem.com/product/b1283140?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/13756138
https://www.benchchem.com/product/b1283140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fire-Fighting Measures
Parameter Information

Extinguishing Media
Use dry chemical, carbon dioxide (CO₂), or

alcohol-resistant foam.

Specific Hazards
Highly flammable liquid and vapor. Vapors may

form explosive mixtures with air.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize the risk of exposure and

accidents.

Aspect Recommendation

Handling

Wear protective gloves, protective clothing, eye

protection, and face protection. Avoid breathing

vapors or mist. Use only in a well-ventilated

area, preferably in a chemical fume hood. Keep

away from heat, sparks, open flames, and hot

surfaces. No smoking.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place. Store at room

temperature[2].

Personal Protective Equipment (PPE)

- Eye/Face Protection: Safety glasses with side-

shields or goggles.- Skin Protection: Chemical-

resistant gloves (e.g., nitrile rubber) and a lab

coat.- Respiratory Protection: Use a NIOSH-

approved respirator with an organic vapor

cartridge if ventilation is inadequate.
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Experimental Protocols: General Methodologies for
Safety Data Determination
While specific experimental protocols for determining the safety data of tert-Butyl 7-
bromoheptanoate are not publicly available, the following are general methodologies based

on OECD (Organisation for Economic Co-operation and Development) guidelines, which are

internationally recognized standards for chemical safety testing.

Acute Oral Toxicity (OECD Guideline 423)

Objective: To determine the acute oral toxicity (LD50) of a substance.

Procedure: A single dose of the substance is administered orally to a group of fasted animals

(typically rats). The animals are observed for a set period (e.g., 14 days) for signs of toxicity

and mortality. The LD50 is the statistically estimated dose that would be lethal to 50% of the

animals.

Data Presentation: The result is expressed as the LD50 value in mg of substance per kg of

body weight.

Skin Irritation/Corrosion (OECD Guideline 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Procedure: A small amount of the substance is applied to a shaved area of the skin of an

animal (typically a rabbit). The area is observed for signs of erythema (redness) and edema

(swelling) at specific intervals.

Data Presentation: The results are scored based on the severity and reversibility of the skin

reactions.

Eye Irritation/Corrosion (OECD Guideline 405)

Objective: To determine the potential of a substance to cause serious eye damage or

irritation.
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Procedure: A small amount of the substance is instilled into the conjunctival sac of one eye

of an animal (typically a rabbit). The eye is examined for signs of corneal opacity, iritis,

conjunctival redness, and chemosis at specific time points.

Data Presentation: The severity of the eye reactions is scored, and the substance is

classified based on the persistence and severity of the observed effects.

Flammability (Flash Point Determination)

Objective: To determine the flash point of a volatile substance.

Procedure: A sample of the liquid is placed in a closed or open cup apparatus and slowly

heated. A small flame is periodically passed over the surface of the liquid. The flash point is

the lowest temperature at which the vapors of the liquid ignite.

Data Presentation: The flash point is reported in degrees Celsius (°C) or Fahrenheit (°F).

Mandatory Visualizations
The following diagrams illustrate key logical workflows for the safe handling of tert-Butyl 7-
bromoheptanoate.
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Personal Protective Equipment (PPE) Safe Handling Procedure

Safety Goggles/Face Shield Chemical-Resistant Gloves Lab Coat Closed-toe Shoes Consult SDS Before Use

Work in a Well-Ventilated Area (Fume Hood)

Wear Appropriate PPE

Keep Away from Ignition Sources

Avoid Inhalation, Ingestion, and Skin Contact

Store in a Tightly Closed Container

Click to download full resolution via product page

Caption: General Safe Handling Workflow for tert-Butyl 7-bromoheptanoate.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain and Absorb Spill
with Inert Material

Collect Absorbed Material
into a Sealed Container

Dispose of as Hazardous Waste

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Logical Workflow for Responding to a Spill of tert-Butyl 7-bromoheptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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